molecular formula C8H8N4S B1655515 Pyridine, 4-(3-(methylthio)-5(4H)-1,2,4-triazol-5-yl)- CAS No. 3770-47-6

Pyridine, 4-(3-(methylthio)-5(4H)-1,2,4-triazol-5-yl)-

Cat. No.: B1655515
CAS No.: 3770-47-6
M. Wt: 192.24 g/mol
InChI Key: XSWFUYNRLMZIRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pyridine, 4-(3-(methylthio)-5(4H)-1,2,4-triazol-5-yl)- is a useful research compound. Its molecular formula is C8H8N4S and its molecular weight is 192.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pyridine, 4-(3-(methylthio)-5(4H)-1,2,4-triazol-5-yl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pyridine, 4-(3-(methylthio)-5(4H)-1,2,4-triazol-5-yl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

3770-47-6

Molecular Formula

C8H8N4S

Molecular Weight

192.24 g/mol

IUPAC Name

4-(3-methylsulfanyl-1H-1,2,4-triazol-5-yl)pyridine

InChI

InChI=1S/C8H8N4S/c1-13-8-10-7(11-12-8)6-2-4-9-5-3-6/h2-5H,1H3,(H,10,11,12)

InChI Key

XSWFUYNRLMZIRB-UHFFFAOYSA-N

SMILES

CSC1=NNC(=N1)C2=CC=NC=C2

Canonical SMILES

CSC1=NNC(=N1)C2=CC=NC=C2

3770-47-6

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 5-(4-pyridyl)-1H-1,2,4-triazole-3-thiol (Aldrich) (4 g, 22.4 mmol) and .potassium t-butoxide (2.89 g, 25.8 mmol) in DMF (30 mL) was stirred at room temperature under argon until a homogeneous solution resulted. Methyl iodide (1.48 mL 23.8 mmol) was added and the reaction mixture was heated to 50° C. in an oil bath for 16 h. The reaction mixture was diluted with water, extracted with EtOAc, the organic extract was washed with water and dried (MgSO4). The solid obtained on concentration was filtered from hot ethyl acetate to obtain 3-methylthio-5-(4-pyridyl)-1H-1,2,4-triazole (1.97 g).
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
2.89 g
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
solvent
Reaction Step Two
Quantity
1.48 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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